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Introduction
2-Iodobenzaldehyde is an aromatic organic compound that serves as a crucial intermediate in

the synthesis of a variety of more complex molecules.[1] Its utility in the construction of

heterocyclic compounds, such as indenones and quinazolines, makes it a valuable reagent in

medicinal chemistry and materials science.[1] This technical guide provides a comprehensive

overview of the physicochemical properties of 2-iodobenzaldehyde, detailed experimental

protocols for its synthesis, and a summary of its known reactivity and applications.

Physicochemical Properties
The fundamental physical and chemical characteristics of 2-iodobenzaldehyde are

summarized below. These properties are essential for its handling, storage, and application in

experimental settings.

General and Physical Properties
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Property Value Reference

Molecular Formula C₇H₅IO [2][3]

Molecular Weight 232.02 g/mol [3][4]

Appearance
White to light beige low melting

crystalline mass or powder
[2][5]

Melting Point 36-39 °C [2][4][5]

Boiling Point 129 °C at 14 mmHg [2][5]

Density 1.8576 g/cm³ (estimate) [2]

Flash Point >230 °F (>110 °C) [2][5]

Refractive Index 1.668 [2]

Vapor Pressure 0.00873 mmHg at 25°C [2]

Solubility
Solvent Solubility Reference

Methanol Soluble [2][5]

DMSO
100 mg/mL (431.00 mM);

requires sonication
[6]

Water 0.113 mg/ml [7]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline

≥ 2.5 mg/mL (10.77 mM);

Clear solution
[6]

10% DMSO, 90% (20% SBE-

β-CD in Saline)

≥ 2.5 mg/mL (10.77 mM);

Clear solution
[6]

10% DMSO, 90% Corn Oil
≥ 2.5 mg/mL (10.77 mM);

Clear solution
[6]

Spectral Data
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Technique Data Reference

¹H NMR
(400MHz, CDCl₃): δ 7.30-7.99

(m, 4H), 10.10 (s, 1H)
[8]

¹³C NMR, IR, Mass

Spectrometry
Spectra available [3][9][10][11]

Experimental Protocols
The synthesis of 2-iodobenzaldehyde can be achieved through the oxidation of 2-iodobenzyl

alcohol. Two common and effective methods are detailed below.

Synthesis via Manganese Dioxide Oxidation
This protocol describes the oxidation of 2-iodobenzyl alcohol using manganese dioxide.

Materials:

2-Iodobenzyl alcohol

Dichloromethane (CH₂Cl₂)

Manganese dioxide (MnO₂)

Diatomaceous earth

Procedure:

Dissolve 2-iodobenzyl alcohol (4g, 17.09 mmol) in dichloromethane (85 ml) in a suitable

flask.[8]

Add manganese dioxide (14.86g, 170.92 mmol) to the solution.[8]

Stir the reaction mixture under reflux.[8]

Monitor the reaction for completion.

Upon completion, cool the reaction mixture to room temperature.[8]
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Filter the mixture through diatomaceous earth and concentrate the filtrate to obtain 2-
iodobenzaldehyde.[8] The expected yield is between 75-90%.[8]

Reaction Setup

Reaction Workup2-Iodobenzyl Alcohol
in Dichloromethane

Stir under Reflux

 Add MnO2 

Manganese Dioxide

Cool to Room Temp. Filter through
Diatomaceous Earth Concentrate 2-Iodobenzaldehyde

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Iodobenzaldehyde via Manganese Dioxide
Oxidation.

Synthesis via Swern Oxidation
This method utilizes oxalyl chloride and dimethyl sulfoxide (DMSO) for the oxidation, a

procedure known as Swern oxidation.

Materials:

Oxalyl chloride

Dichloromethane (CH₂Cl₂)

Dimethyl sulfoxide (DMSO)

2-Iodobenzyl alcohol

Triethylamine (Et₃N)

Water

3N HCl solution
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Saturated NaHCO₃ solution

Na₂SO₄

Silica gel

Petroleum ether

Ethyl acetate

Procedure:

At -60°C, stir oxalyl chloride (16.3g, 128mmol, 1.2 eq) in dichloromethane (225 mL).[8]

Slowly add a solution of dimethyl sulfoxide (21.7g, 278mmol, 2.6 eq) in dichloromethane (50

mL) to the oxalyl chloride solution.[8]

After 10 minutes, slowly add a solution of 2-iodobenzyl alcohol (25.0g, 107mmol, 1.0 eq) in

dichloromethane (50 mL).[8]

After 15 minutes, add triethylamine (54.0g, 534mmol, 5.0 eq) and stir the mixture at -60°C for

another 15 minutes.[8]

Allow the reaction to warm to room temperature.[8]

Add 300 mL of water and separate the phases.[8]

Extract the aqueous phase three times with 250 mL of dichloromethane.[8]

Wash the combined organic phases with 500 mL of 3N HCl solution and saturated NaHCO₃

solution.[8]

Dry the organic phase with Na₂SO₄.[8]

Remove the solvent under vacuum.[8]

Purify the residue by column chromatography on silica gel using a mixture of petroleum ether

and ethyl acetate (3:1) as the eluent to obtain 2-iodobenzaldehyde as a pale yellow oil.[8]
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The expected yield is approximately 99%.[8]

Swern Reagent Formation (-60°C)

Oxidation (-60°C)

Quench & Workup

Oxalyl Chloride
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DMSO in
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2-Iodobenzyl Alcohol
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(H₂O, HCl, NaHCO₃) Dry (Na₂SO₄) Concentrate Column Chromatography

(Silica, Pet. Ether/EtOAc) 2-Iodobenzaldehyde
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Caption: Workflow for the synthesis of 2-Iodobenzaldehyde via Swern Oxidation.

Reactivity and Applications
2-Iodobenzaldehyde is a versatile reactant in organic synthesis. It is frequently used in the

preparation of various heterocyclic compounds, including:

2,3-diaryl-1-indenones[1]

Indolo[1,2-a]quinazolines[1]

Baylis-Hillman adducts[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.guidechem.com/question/how-to-prepare-2-iodobenzaldeh-id123420.html
https://www.benchchem.com/product/b048337?utm_src=pdf-body-img
https://www.benchchem.com/product/b048337?utm_src=pdf-body
https://www.benchchem.com/product/b048337?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/550779
https://www.sigmaaldrich.com/HK/zh/product/aldrich/550779
https://www.sigmaaldrich.com/HK/zh/product/aldrich/550779
https://www.sigmaaldrich.com/JP/ja/product/aldrich/550779
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It also serves as a precursor for the synthesis of other complex molecules such as 5-

phenylindazolo[3,2-b]quinazolin-7(5H)-one, 4-(3-iodophenyl)-2,2:6,2-terpyridine, fluoren-9-one,

and 2-formyl-3′-methoxybiphenyl.[4]

Safety and Handling
2-Iodobenzaldehyde is classified as an irritant.[2][12] It is known to cause skin and eye

irritation and may cause respiratory irritation.[3][12][13]

Hazard Statements:

H315: Causes skin irritation[3]

H319: Causes serious eye irritation[3]

H335: May cause respiratory irritation[3]

Precautionary Measures:

Handling: Wash hands and any exposed skin thoroughly after handling.[13] Use only

outdoors or in a well-ventilated area.[13] Avoid breathing dust, fume, gas, mist, vapors, or

spray.[13]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[13] A dust mask type N95 (US) is recommended.[4]

Storage: Store in a well-ventilated place. Keep container tightly closed.[13] Recommended

storage temperature is 2-8°C.[2][4][5] The compound is light-sensitive.[2][5]

In case of accidental exposure, it is crucial to seek medical attention.[13] For skin contact,

wash off immediately with soap and plenty of water.[13] For eye contact, rinse immediately with

plenty of water.[2] If inhaled, remove the victim to fresh air.[13] If ingested, clean the mouth with

water.[13]

Conclusion
2-Iodobenzaldehyde is a key building block in synthetic organic chemistry with well-defined

physicochemical properties. Its synthesis is readily achievable through established oxidation
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protocols, and its reactivity allows for the construction of a diverse range of complex organic

molecules. Proper handling and adherence to safety protocols are essential when working with

this compound due to its irritant nature. This guide provides the foundational technical

information required for the effective and safe use of 2-iodobenzaldehyde in a research and

development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b048337?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

